Cas no 62458-87-1 (3-Pyridinecarboxamide, 4-chloro-N-2-propenyl-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-2-propenyl-
• CAS No: 62458-87-1
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 444033
• PubChem ID: 71386177
• Update Time: 2025-06-07

3-Pyridinecarboxamide, 4-chloro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-2-propenyl-
• 4-chloro-N-prop-2-enylpyridine-3-carboxamide
• SB54150
• AKOS019797052
• 62458-87-1
• N-Allyl-4-chloronicotinamide
• 4-Chloro-N-(prop-2-en-1-yl)pyridine-3-carboxamide
• DTXSID30808374

• Inchi： 1S/C9H9ClN2O/c1-2-4-12-9(13)7-6-11-5-3-8(7)10/h2-3,5-6H,1,4H2,(H,12,13)
• InChI Key： RGNCOSHHPFQSJX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NCC=C)=O

Computed Properties

• Exact Mass: 196.04047
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99